Cas no 1804209-22-0 (3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one)
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one
-
- Inchi: 1S/C12H14BrClO/c1-2-10-7-9(8-14)3-4-11(10)12(15)5-6-13/h3-4,7H,2,5-6,8H2,1H3
- InChI Key: OUXJKFXFMMCIGB-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(CCl)=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013013438-250mg |
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one |
1804209-22-0 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013013438-500mg |
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one |
1804209-22-0 | 97% | 500mg |
839.45 USD | 2021-06-25 | |
| Alichem | A013013438-1g |
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one |
1804209-22-0 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one (CAS No. 1804209-22-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry
3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one (CAS No. 1804209-22-0) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its synthesis, physicochemical properties, and recent applications in drug discovery and development.
Synthesis and Structural Characteristics: The synthesis of 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one involves a multi-step process that typically begins with the bromination of an appropriate starting material. One common approach is to start with 4-chloromethyl-2-ethylbenzaldehyde, which is then subjected to a Wittig reaction to form the corresponding alkene. Subsequent bromination yields the desired product. The compound features a bromo group, a chloromethyl group, and an ethyl-substituted phenyl ring, making it a valuable intermediate in the synthesis of more complex molecules.
Physicochemical Properties: 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one is a colorless to pale yellow liquid with a molecular weight of 307.67 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but should be stored away from strong oxidizing agents and heat sources to prevent degradation.
Applications in Medicinal Chemistry: Recent studies have highlighted the potential of 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one as an intermediate in the synthesis of novel pharmaceuticals. One notable application is in the development of anticancer agents. Researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The chloromethyl group facilitates conjugation with other bioactive molecules, enhancing their therapeutic efficacy.
In addition to its anticancer properties, 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives can cross the blood-brain barrier and modulate key signaling pathways involved in neuroinflammation and oxidative stress. These findings suggest that this compound could be a valuable lead for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
Safety Considerations: While 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one is not classified as a hazardous substance, it is important to handle it with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. Additionally, laboratory protocols should be followed to ensure safe disposal of any waste materials.
Conclusion: 3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one (CAS No. 1804209-22-0) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive intermediate for the synthesis of novel pharmaceuticals with potential therapeutic benefits in cancer treatment and neurodegenerative diseases. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.
1804209-22-0 (3-Bromo-1-(4-(chloromethyl)-2-ethylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)